Cas no 1804510-53-9 (Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate)

Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate is a specialized organic compound featuring a trifluoromethoxy group, a cyano moiety, and a thiol functionality, making it a versatile intermediate in synthetic chemistry. The presence of the trifluoromethoxy group enhances its lipophilicity and metabolic stability, while the thiol group allows for further functionalization via nucleophilic substitution or metal-catalyzed coupling reactions. The cyano group contributes to its reactivity in cyclization and condensation reactions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where its unique structural features enable precise modifications. Its stability under various reaction conditions further underscores its utility in complex synthetic pathways.

Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate structure

1804510-53-9 structure

Product Name:Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate

CAS No:1804510-53-9

MF:C₁₂H₁₀F₃NO₃S

MW:305.272912502289

CID:4943271

Update Time:2025-05-23

Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate
- Inchi： 1S/C12H10F3NO3S/c1-2-18-11(17)5-7-3-9(19-12(13,14)15)10(20)4-8(7)6-16/h3-4,20H,2,5H2,1H3
- InChI Key： ZWVDHUKDXXQICD-UHFFFAOYSA-N
- SMILES： SC1C=C(C#N)C(=CC=1OC(F)(F)F)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 393
XLogP3: 3.1
Topological Polar Surface Area: 60.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015023139-250mg	Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate	1804510-53-9	97%	250mg	475.20 USD	2021-06-18
Alichem	A015023139-500mg	Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate	1804510-53-9	97%	500mg	782.40 USD	2021-06-18
Alichem	A015023139-1g	Ethyl 2-cyano-4-mercapto-5-(trifluoromethoxy)phenylacetate	1804510-53-9	97%	1g	1,475.10 USD	2021-06-18